2-Aminocyclohex-1-ene-1-carbonitrile
Cat. No. B187647
M. Wt: 122.17 g/mol
InChI Key: PFIVIEDNXASHEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:1](#[N:2])[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][C:8]#[N:9].[H-:10].[Na+:11].[OH2:12]>>[C:1]1([NH2:2])=[C:7]([C:8]#[N:9])[CH2:6][CH2:5][CH2:4][CH2:3]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#CCCCCCC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#CC1=C(N)CCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
